Cas no 2414476-34-7 (1-(Chloro-difluoro-methyl)-1H-pyrazole)

• Product Name: 1-(Chloro-difluoro-methyl)-1H-pyrazole
• CAS No: 2414476-34-7
• MF: C₄H₃ClF₂N₂
• MW: 152.529826402664
• MDL: MFCD32664087
• CID: 5155424
• Update Time: 2026-03-03

1-(Chloro-difluoro-methyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(Chloro-difluoro-methyl)-1H-pyrazole

• MDL： MFCD32664087
• Inchi： 1S/C4H3ClF2N2/c5-4(6,7)9-3-1-2-8-9/h1-3H
• InChI Key： CRHDBAXNNYNPTQ-UHFFFAOYSA-N
• SMILES： N1(C(Cl)(F)F)C=CC=N1

Additional information on 1-(Chloro-difluoro-methyl)-1H-pyrazole

Introduction to 1-(Chloro-difluoro-methyl)-1H-pyrazole (CAS No: 2414476-34-7)

1-(Chloro-difluoro-methyl)-1H-pyrazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, with the chemical formula C₅H₂ClF₂N₂, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both chloro and difluoro substituents in its molecular framework imparts distinct reactivity and binding characteristics, making it a valuable scaffold for developing novel therapeutic agents.

The compound’s molecular structure consists of a pyrazole ring substituted with a chloro-difluoro-methyl group at the 1-position. This substitution pattern is strategically important as it enhances the compound’s ability to interact with biological targets, such as enzymes and receptors, which are pivotal in various disease pathways. The pyrazole core is known for its stability and versatility in medicinal chemistry, often serving as a key component in the design of bioactive molecules.

Recent advancements in the field of drug development have highlighted the importance of fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. 1-(Chloro-difluoro-methyl)-1H-pyrazole exemplifies this trend, leveraging fluorine atoms to enhance its pharmacokinetic properties. Studies have demonstrated that fluorine substitution can significantly alter the electronic distribution within a molecule, leading to more potent and selective interactions with biological targets.

In the context of contemporary pharmaceutical research, 1-(Chloro-difluoro-methyl)-1H-pyrazole has been explored for its potential in addressing various therapeutic challenges. For instance, its structural motif has been investigated as a candidate for antimicrobial and anti-inflammatory agents. The chloro group provides a site for further functionalization, allowing chemists to modify the compound into more complex derivatives with tailored biological activities.

The synthesis of 1-(Chloro-difluoro-methyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound’s synthetic accessibility but also underscore the advancements in synthetic organic chemistry that enable the production of complex molecules like this one.

From a computational chemistry perspective, 1-(Chloro-difluoro-methyl)-1H-pyrazole has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how the chloro and difluoro groups influence binding affinity and selectivity. Such information is crucial for optimizing drug candidates during the early stages of drug discovery, ensuring that only the most promising compounds proceed to further development.

The pharmacological profile of 1-(Chloro-difluoro-methyl)-1H-pyrazole has been assessed through in vitro assays that evaluate its activity against various biological markers. Preliminary results suggest that this compound exhibits promising interactions with enzymes involved in metabolic pathways relevant to inflammation and infection. These findings align with ongoing research efforts aimed at identifying novel therapeutic agents that can modulate these pathways effectively.

Furthermore, the environmental impact of fluorinated compounds has been a topic of interest in recent years. While fluorine atoms offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop strategies that minimize environmental footprints without compromising pharmacological efficacy. The study of 1-(Chloro-difluoro-methyl)-1H-pyrazole contributes to this discourse by providing data on how fluorinated pyrazoles behave under different conditions.

The regulatory landscape for new chemical entities like 1-(Chloro-difluoro-methyl)-1H-pyrazole is another critical aspect that influences its development and commercialization. Compliance with international guidelines ensures that these compounds are safe and effective for therapeutic use. Regulatory agencies often require comprehensive data on chemical properties, toxicology, and pharmacokinetics before approving new drugs. The thorough characterization of 1-(Chloro-difluoro-methyl)-1H-pyrazole supports its progression through these stringent evaluation processes.

In conclusion, 1-(Chloro-difluoro-methyl)-1H-pyrazole (CAS No: 2414476-34-7) represents a compelling example of how structural modifications can enhance pharmaceutical properties. Its unique combination of substituents makes it a versatile tool for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its behavior and interactions, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.